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Compound of Interest

2-Amino-3'-hydroxy-acetophenone
Compound Name:

hydrochloride
CAS No.: 14665-75-9
Cat. No.: B598515

Get Quote

Executive Summary

This guide defines the standard operating procedure (SOP) for the disposal of 2-Amino-3'-
hydroxy-acetophenone hydrochloride. As a researcher, you must recognize that this
compound combines an aromatic amine, a phenol, and a hydrochloride salt. This unique
structure necessitates specific segregation from oxidizers (to prevent ignition) and strong bases
(to prevent uncontrolled exothermic liberation of the free amine).

The Core Directive: Do not treat this substance as general trash or drain-safe waste. It requires
collection as Hazardous Chemical Waste for high-temperature incineration.

Chemical Hazard Profile

Understanding the "Why" behind the protocol is essential for compliance. This substance
presents risks primarily due to its acidity (HCI salt) and the biological activity associated with
aromatic amines.
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Parameter

Data

Operational Implication

CAS Number

14665-75-9

Use this for waste manifesting.

[1]

Physical State

Solid (Crystalline powder)

High dust potential; requires
respiratory protection during

transfer.

Corrosive risk: Do not store in

Acidity Acidic in solution (HCI salt) metal containers prone to acid
attack.
) ] o Segregation is critical. Risk of
o Incompatible with Oxidizers & i ] o .
Reactivity fire with oxidizers; fumes with
Bases
bases.
) PPE Mandatory: Nitrile gloves,
o Irritant (H315, H319, H335);
Toxicity safety goggles, N95/P100

Acute Tox 4

mask if dusting.

Pre-Disposal Segregation (The Self-Validating

System)

Safety in disposal begins with storage. You must segregate this chemical at the source. Mixing

this hydrochloride salt with incompatible waste streams is the most common cause of

laboratory waste accidents.

Segregation Logic Diagram

The following diagram illustrates the critical "Keep Apart"” rules to prevent reaction in the waste

container.
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Figure 1: Segregation logic preventing cross-reactivity in waste accumulation areas.[2][3][4]

Disposal Workflow

Select the protocol below that matches the physical state of your waste.

Scenario A: Solid Waste (Excess Reagent)

Best practice for pure chemical or spill cleanup debris.

» Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar.
Avoid metal containers due to the corrosive nature of the hydrochloride salt.
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» Labeling: Affix a hazardous waste label.

o Constituents: "2-Amino-3'-hydroxy-acetophenone hydrochloride” (Do not use
abbreviations).[1][5]

o Hazards: Check "Toxic" and "lrritant."[6]
o Accumulation: Keep the container closed at all times except when adding waste.

» Disposal Path: Hand off to your facility's EHS (Environmental Health & Safety) team for
Incineration.

Scenario B: Liquid Waste (Mother Liquors/HPLC Waste)

Common when the chemical is dissolved in solvents like Methanol, DMSO, or Water.
e Characterize the Solvent: The solvent dictates the waste stream, not the solute.
o Halogenated Solvents (DCM, Chloroform): Use the "Halogenated Waste" stream.

o Non-Halogenated Solvents (Methanol, Acetone): Use the "Non-Halogenated Organic"
stream.

e pH Check: If the solution is aqueous, verify pH. If pH < 2 (due to HCI), it may be classified as
Corrosive (D002).

o Action: Do NOT neutralize in the waste container unless authorized by your specific site
license. Neutralization generates heat. It is safer to label it as "Acidic Organic Waste" and
let the disposal facility handle treatment.

e No Drain Disposal: Under no circumstances should aromatic amines be poured down the
sink. They are potential aquatic toxins and can persist in water treatment systems.

Operational Decision Tree
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Figure 2: Decision matrix for determining the correct waste stream.

Emergency Procedures: Spill Management

In the event of a benchtop spill, immediate action prevents exposure and contamination.
« Isolate: Evacuate the immediate area. Post "Do Not Enter" signage.

* PPE Upgrade: Wear double nitrile gloves, lab coat, goggles, and a P100 respirator if powder
is airborne.

* Neutralization (Critical Step):
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o Since the material is an acid salt, it will be acidic when wet.
o Gently cover the spill with Sodium Bicarbonate (Soda Ash) or Calcium Carbonate.

o Why? This neutralizes the HCI, preventing acid burns during cleanup and reducing the
volatility of the mixture.

e Collection:
o Sweep the neutralized powder (now mixed with soda ash) into a dustpan.
o Place in a sealed container/bag.

o Label as "Hazardous Waste: Spill Debris (Contains 2-Amino-3'-hydroxy-acetophenone
HCI)".

o Decontamination: Wash the surface with soap and water. Test surface pH to ensure
neutrality.

Regulatory Compliance (US/Global Context)

While specific RCRA codes depend on the final mixture, the following classifications generally
apply to the pure substance:

o RCRA Classification: Not P-listed or U-listed. Defaults to Characteristic Waste if it exhibits
Ignitability (D0O01) or Corrosivity (D002).

o DOT Shipping (for waste): Likely regulated as "Corrosive solid, acidic, organic, n.o.s." or
"Toxic solids, organic, n.o.s." depending on specific testing.

e Sewer Ban: Strictly prohibited from sanitary sewer discharge due to aromatic amine content

[1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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